1-(4-Ethoxyphenyl)cyclopropan-1-amine
Overview
Description
1-(4-Ethoxyphenyl)cyclopropan-1-amine , also known by its chemical formula C₁₁H₁₅NO·HCl , is a compound with intriguing properties. Its molecular weight is approximately 213.71 g/mol . The compound features a cyclopropane ring attached to a phenyl group via an ethoxy (C₂H₅O) substituent.
Physical And Chemical Properties Analysis
Scientific Research Applications
Synthesis and Structural Analysis
1-(4-Ethoxyphenyl)cyclopropan-1-amine and its derivatives play a significant role in the field of synthetic organic chemistry, particularly in the synthesis of complex molecules with potential biological activities. For instance, a related compound, 1-(3-amino-4-morpholino-1H-indazole-1-carbonyl)-N-(4-methoxyphenyl)cyclopropane-1-carboxamide, was synthesized and its crystal structure was determined. This compound showed significant inhibitory activity against some cancer cell lines, highlighting the importance of cyclopropane derivatives in medicinal chemistry (Lu et al., 2021).
Biological Activity and Ligand Design
Cyclopropanes, such as 1-(4-Ethoxyphenyl)cyclopropan-1-amine, are integral in the design of biologically active compounds, including ligands for biological receptors. Stereoisomeric cyclopropanes have been identified as a new class of σ receptor ligands, which are important in neuroscience research. These compounds, especially those substituted at the 4-position, exhibit significant selectivity for σ receptor subtypes, which can be leveraged in the development of therapeutic agents (Schinor et al., 2020).
Synthetic Methodologies
The cyclopropane moiety present in 1-(4-Ethoxyphenyl)cyclopropan-1-amine is a key structural feature exploited in various synthetic methodologies. For example, the reaction of enamines with diethylaluminum iodide leads to the formation of cyclopropyl amines in high yields. This method offers a robust approach to synthesize substituted cyclopropyl amines, showcasing the versatility of cyclopropane derivatives in organic synthesis (Kadikova et al., 2015).
Advanced Organic Transformations
Cyclopropane derivatives, akin to 1-(4-Ethoxyphenyl)cyclopropan-1-amine, are also utilized in advanced organic transformations. For instance, the tandem cyclopropanation/Cloke-Wilson rearrangement, followed by oxygen to nitrogen substitution, is a sophisticated reaction sequence that demonstrates the high reactivity and potential of cyclopropane-containing compounds in constructing complex heterocyclic scaffolds (Piotrowski & Kerr, 2018).
Safety and Hazards
- Hazard Statements : It’s essential to assess any potential hazards associated with handling this compound. Common hazard statements include H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) .
- MSDS : Refer to the Material Safety Data Sheet (MSDS) for detailed safety information .
properties
IUPAC Name |
1-(4-ethoxyphenyl)cyclopropan-1-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO/c1-2-13-10-5-3-9(4-6-10)11(12)7-8-11/h3-6H,2,7-8,12H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPDMRBWFUVKURU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2(CC2)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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